Cas no 1805142-20-4 (Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805142-20-4
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4849713
• Update Time: 2025-07-02

Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-10(15)8-6(9(12)13)3-4-14-7(8)5-11/h3-4,9H,2,5H2,1H3
• InChI Key： WPFOPWHTWQJYPA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C(F)F)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805142-20-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805142-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it a versatile building block for medicinal chemists.

The bromomethyl group in Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate is particularly noteworthy for its reactivity. This moiety allows for facile nucleophilic substitution reactions, enabling the introduction of diverse functional groups and the construction of complex molecular architectures. In recent years, such reactivity has been leveraged in the development of novel drug candidates, where rapid and efficient functionalization is essential. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in synthetic chemistry.

The difluoromethyl group is another critical feature of this compound, contributing to its pharmacological profile. Difluorinated compounds are well-documented for their enhanced metabolic stability and improved binding affinity to biological targets. This has led to their widespread use in the design of drugs with prolonged half-lives and increased efficacy. In particular, Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate has been explored in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways. These pathways are implicated in a variety of diseases, including rheumatoid arthritis and atherosclerosis.

In recent studies, Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate has been utilized as a key intermediate in the development of novel antiviral agents. The pyridine core of this compound provides a scaffold that can interact with viral proteases and polymerases, inhibiting replication and propagation. Furthermore, the presence of both bromomethyl and difluoromethyl groups allows for further derivatization, enabling the optimization of potency and selectivity. Such efforts have resulted in promising candidates for treating emerging viral infections.

The pharmaceutical industry continues to explore innovative synthetic strategies to maximize the potential of Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate. Advances in flow chemistry and continuous manufacturing have enabled more efficient production processes, reducing costs and improving scalability. These techniques are particularly valuable for high-value intermediates like this one, where purity and yield are paramount. Additionally, computational methods such as molecular modeling and virtual screening are being employed to predict the behavior of this compound in various reaction conditions.

The versatility of Ethyl 2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been investigated as a precursor for materials with specialized properties. For instance, its pyridine core can be functionalized to create ligands for metal-organic frameworks (MOFs), which have applications in catalysis and gas storage. The bromomethyl group facilitates further modifications, allowing for the introduction of other functional moieties that enhance the material's performance.

The safety profile of Ethyl 2-(